Cas no 98386-82-4 (1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione)

• Product Name: 1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione
• CAS No: 98386-82-4
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 801754
• PubChem ID: 23342785
• Update Time: 2025-05-19

1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(6-methoxy-2-naphthalenyl)-
• CS-0457800
• 1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione
• Q27462581
• E83532
• PD193973
• AKOS005875509
• 1-(6-Methoxynaphthalen-2-Yl)butane-1,3-Dione
• EN300-222667
• 98386-82-4
• SCHEMBL11247310
• AG-536/31403001
• 1-(6-METHOXY-2-NAPHTHYL)-1,3-BUTANEDIONE

• Inchi： 1S/C15H14O3/c1-10(16)7-15(17)13-4-3-12-9-14(18-2)6-5-11(12)8-13/h3-6,8-9H,7H2,1-2H3
• InChI Key： HGXDFGVHMYOSDC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C(CC(C)=O)=O)C=CC=2C=1

Computed Properties

• Exact Mass: 242.094
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.157
• Boiling Point: 405.9°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.584
• PSA: 43.37000
• LogP: 3.01020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione

Compound CAS No. 98386-68-4: 1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione

The compound with CAS No. 98386-68-4, known as 1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a butanedione backbone. The presence of the methoxy group at the 6-position of the naphthalene ring imparts distinct electronic and steric properties to the molecule, making it a valuable component in synthetic chemistry and material synthesis.

Recent advancements in chemical synthesis have highlighted the potential of 1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione as a versatile building block for constructing complex molecular architectures. Researchers have demonstrated its utility in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The compound's ability to undergo various condensation reactions, such as the formation of enones and enol ethers, has further expanded its applicability in organic synthesis.

In terms of physical properties, CAS No. 98386-68-4 exhibits a high degree of thermal stability and excellent solubility in common organic solvents. These characteristics make it an ideal candidate for use in high-throughput screening processes and combinatorial chemistry applications. Moreover, the compound's fluorescence properties under UV light have been explored for potential applications in sensor technology and bioimaging.

The structural features of 1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione also render it amenable to further functionalization. For instance, the ketone groups present in the butanedione backbone can serve as reactive sites for nucleophilic additions or cyclocondensations. This versatility has led to its use in the development of novel materials with tailored electronic and optical properties.

Recent studies have focused on the application of this compound in the field of polymer chemistry. By incorporating CAS No. 98386-68-4 into polymer frameworks, researchers have successfully synthesized materials with enhanced mechanical strength and thermal resistance. These materials hold promise for use in high-performance composites and advanced coatings.

In conclusion, 1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione, with its unique structure and versatile reactivity, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from organic synthesis to materials science, underscoring its importance as a key intermediate in modern chemical research.